5-[(2-methylphenoxy)methyl]-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole

• IUPAC Name: 5-[(2-methylphenoxy)methyl]-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C17H13F3N2O2/c1-11-5-2-3-8-14(11)23-10-15-21-16(22-24-15)12-6-4-7-13(9-12)17(18,19)20/h2-9H,10H2,1H3
• InChI Key: YVLOXEGDDFGLKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC2=NC(=NO2)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C17H13F3N2O2
• Molecular Weight: 334.29 g/mol

Description

5-[(2-methylphenoxy)methyl]-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known by its chemical formula, C19H14F3N3O2, and is commonly referred to as a trifluoromethylated oxadiazole.

Mechanism of Action

The mechanism of action of 5-[(2-methylphenoxy)methyl]-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole is not yet fully understood. However, it is believed that the compound may interact with specific receptors or enzymes in the body, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects
Studies have shown that 5-[(2-methylphenoxy)methyl]-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole may have a range of biochemical and physiological effects. For example, the compound has been shown to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[(2-methylphenoxy)methyl]-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole in lab experiments is its high potency and specificity. However, one of the limitations of using this compound is its potential toxicity, which may require careful handling and monitoring.

Future Directions

There are several potential future directions for research on 5-[(2-methylphenoxy)methyl]-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole. One area of interest is in the development of new drugs based on the compound's unique chemical structure. Other potential future directions include investigating the compound's potential applications in the treatment of specific diseases, as well as exploring its potential as a tool for studying cellular signaling pathways.
In conclusion, 5-[(2-methylphenoxy)methyl]-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole is a chemical compound with significant potential for use in scientific research. Although its mechanism of action and potential applications are not yet fully understood, the compound's unique chemical structure and range of biochemical and physiological effects make it an exciting area of research for the future.

Synthesis Methods

The synthesis of 5-[(2-methylphenoxy)methyl]-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole involves the reaction of 2-methylphenol, 3-(trifluoromethyl)benzaldehyde, and hydrazine hydrate in the presence of a suitable catalyst. The reaction proceeds through a series of intermediate steps, leading to the formation of the final product.

Scientific Research Applications

The unique chemical structure of 5-[(2-methylphenoxy)methyl]-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole has led to its potential applications in various fields of scientific research. One of the most promising areas of research for this compound is in the development of new drugs.